Cas no 1261965-02-9 (5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261965-02-9
• MF: C₁₅H₁₀F₄O₄
• MW: 330.231118679047
• MDL: MFCD18316424
• CID: 2766441
• PubChem ID: 53222147
• Update Time: 2025-06-11

5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID40686721
• 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol, 95%
• 5-(4-FLUORO-3-METHOXYCARBONYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• Methyl 4-fluoro-3'-hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylate
• 1261965-02-9
• MFCD18316424
• 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316424
• Inchi： 1S/C15H10F4O4/c1-22-14(21)12-6-8(2-3-13(12)16)9-4-10(20)7-11(5-9)23-15(17,18)19/h2-7,20H,1H3
• InChI Key： UOKQBSJWRRZTOT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 330.05152144Da
• Monoisotopic Mass: 330.05152144Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol

5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261965-02-9): A Comprehensive Overview

5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261965-02-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its fluorinated and methoxycarbonyl functional groups, which contribute to its distinct properties and biological activities.

The molecular formula of 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol is C₁₇H₁₃F₄O₄, and it has a molecular weight of approximately 367.28 g/mol. The compound's structure includes a trifluoromethoxy group, which is known for its strong electron-withdrawing properties, and a methoxycarbonyl group, which can influence the compound's solubility and reactivity. These features make it a valuable candidate for the development of new drugs and therapeutic agents.

Recent studies have explored the potential of 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes in signal transduction pathways. This property makes it a promising lead for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol has been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, San Francisco, demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines. This finding suggests that it could be a valuable component in the formulation of drugs designed to treat inflammatory conditions such as arthritis and asthma.

The synthesis of 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol involves several steps, including the introduction of the fluorine atom and the methoxycarbonyl group onto the phenyl ring. The process typically begins with the preparation of a suitable starting material, such as 4-fluoro-3-hydroxybenzoic acid, which is then subjected to esterification to form the methoxycarbonyl derivative. Subsequent reactions involve the introduction of the trifluoromethoxy group through nucleophilic substitution or other synthetic methods.

The physical properties of 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol are also noteworthy. It is a white crystalline solid with a melting point ranging from 120°C to 125°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These characteristics are important considerations for its use in pharmaceutical formulations and biological assays.

In terms of safety and handling, while 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol is not classified as a hazardous substance, standard laboratory precautions should be observed when working with it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and following proper disposal procedures for any waste materials.

The future prospects for 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for large-scale production.

In conclusion, 5-(4-Fluoro-3-methoxycarbonylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261965-02-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents targeting various diseases and conditions.